2-(2-Fluorophenyl)-5-methyl-1,3-benzoxazole
Description
2-(2-Fluorophenyl)-5-methyl-1,3-benzoxazole, also known as Fmoc-5-MeOx, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of benzoxazole derivatives, which are widely used in medicinal chemistry for the development of drugs. Fmoc-5-MeOx has shown promising results in various studies, and its synthesis method has been extensively researched.
Scientific Research Applications
Anticancer Activity
The compound has been shown to display a high level of antimitotic activity against tested human tumor cells . The mean GI 50 /TGI values were found to be 15.72/50.68 μM . This suggests that it could potentially be used in the development of new anticancer drugs.
Pharmacokinetics Prediction
The drug-like properties of the synthesized compound were evaluated using SwissAdme, revealing satisfactory drug-like parameters . This indicates that the compound could be further explored for its potential as a therapeutic agent.
Biological Activity
The compound has been shown to exhibit biological activity against certain types of cancer cells. This suggests that it could be used in the development of new treatments for these types of cancers.
Antibacterial Activity
In addition to its anticancer properties, the compound has also been shown to have antibacterial activity. This could potentially make it useful in the development of new antibiotics.
Antifungal Activity
The compound has also demonstrated antifungal activity. This suggests that it could be used in the development of new antifungal medications.
Antiviral Properties
Compounds with similar structures have shown inhibitory activity against influenza A and Coxsackie B4 virus. This suggests that “2-(2-Fluorophenyl)-5-methyl-1,3-benzoxazole” could potentially be explored for its antiviral properties, especially against RNA and DNA viruses.
properties
IUPAC Name |
2-(2-fluorophenyl)-5-methyl-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO/c1-9-6-7-13-12(8-9)16-14(17-13)10-4-2-3-5-11(10)15/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKNBDFKYAUGLID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluorophenyl)-5-methyl-1,3-benzoxazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(4-chlorobenzenesulfonyl)-2-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazol-5-amine](/img/structure/B2494685.png)
![N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide](/img/structure/B2494692.png)
![N-(2-chlorobenzyl)-2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2494695.png)
![[5-(Morpholin-4-ylmethyl)furan-2-yl]methanamine](/img/structure/B2494703.png)